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Compound of Interest

Compound Name: Ethylamine hydrochloride

Cat. No.: B045346 Get Quote

An In-depth Examination of the Thermodynamic Properties, Experimental Determination, and

Theoretical Framework for Ethylamine Hydrochloride and Related Alkylammonium Chlorides.

This technical guide provides a comprehensive overview of the available thermochemical data

for ethylamine hydrochloride (also known as ethylammonium chloride, C₂H₅NH₃Cl). The

document is intended for researchers, scientists, and professionals in drug development who

require a thorough understanding of the energetic properties of this compound. This guide

synthesizes key data, details relevant experimental methodologies, and presents a theoretical

framework for the determination of thermochemical parameters.

Quantitative Thermochemical Data
Thermochemical data for simple amine hydrochlorides is crucial for understanding their

stability, reactivity, and behavior in various chemical and biological systems. While a complete

dataset for ethylamine hydrochloride is not exhaustively compiled in a single source, key

values can be found in the literature, and trends can be elucidated by examining related

compounds.

Table 1: Standard Enthalpy of Formation for Alkylammonium Chlorides
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Compound Formula State ΔfH⦵ (kJ/mol)

Ethylamine

Hydrochloride
C₂H₅NH₂·HCl solid -302.1 ± 0.8[1]

Diethylamine

Hydrochloride
(C₂H₅)₂NH·HCl solid -356.5 ± 0.9[1]

Triethylamine

Hydrochloride
(C₂H₅)₃N·HCl solid -385.8[2]

Methylamine

Hydrochloride
CH₃NH₂·HCl solid -

Ammonium Chloride NH₄Cl solid -314.4

Note: The standard enthalpy of formation (ΔfH⦵) refers to the enthalpy change when one mole

of a substance in its standard state is formed from its constituent elements in their standard

states at 298.15 K and 1 bar.

Table 2: Other Thermochemical and Physical Properties of Ethylamine Hydrochloride and

Related Compounds

Property
Ethylamine
Hydrochloride

n-Amyl Amine
Hydrochloride

Triethylamine
Hydrochloride

Molar Mass ( g/mol ) 81.55[3] 123.62 137.65[4]

Melting Point (°C) 107 - 108[3] - 254[2]

Density (g/cm³) 1.216 (at 20°C)[3] - 1.0689 (at 21°C)[2]

Heat Capacity,

Cp,solid (J/mol·K)
Data not available

213.38 (at 278.19 K)

[5]
Data not available

Standard Molar

Entropy, S° (J/mol·K)
Data not available - Data not available

Note: Specific values for the heat capacity and standard molar entropy of solid ethylamine
hydrochloride are not readily available in the literature. The value for n-amyl amine
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hydrochloride is provided for context.

Experimental Protocols for Thermochemical Data
Determination
The determination of thermochemical data for compounds like ethylamine hydrochloride
relies on precise calorimetric techniques. The following sections describe the general

experimental methodologies employed.

2.1 Determination of Enthalpy of Formation

The standard enthalpy of formation of alkylammonium halides, including ethylamine
hydrochloride, is typically determined using solution-reaction calorimetry.[1] This method

involves measuring the heat changes associated with a series of reactions that can be

combined in a thermochemical cycle (Hess's Law) to calculate the desired enthalpy of

formation.

A common approach involves dissolving the amine hydrochloride salt in a suitable solvent and

measuring the enthalpy of solution. By combining this with the known enthalpies of formation of

the other reactants and products in a well-defined reaction, the enthalpy of formation of the salt

can be calculated.

2.2 Bomb Calorimetry for Enthalpy of Combustion

For organic compounds, the standard enthalpy of formation can also be derived from the

enthalpy of combustion, which is measured using a bomb calorimeter.[6][7][8]

Experimental Workflow:

Sample Preparation: A precisely weighed pellet of the organic compound (e.g., ethylamine)

is placed in a sample holder within a high-pressure vessel known as a "bomb."[6][7] A fuse

wire is positioned in contact with the sample.

Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30

atm.[6][9][7]
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Calorimeter Assembly: The bomb is submerged in a known quantity of water in an insulated

container (the calorimeter). The initial temperature of the water is recorded.[8]

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The combustion reaction releases heat, which is absorbed by the bomb and

the surrounding water, causing a temperature rise. The temperature is monitored and

recorded at regular intervals until it reaches a maximum and then begins to cool.[6][8]

Calculation: The heat capacity of the calorimeter is determined by calibrating it with a

substance of known heat of combustion, such as benzoic acid. The heat of combustion of

the sample is then calculated from the observed temperature change and the heat capacity

of the calorimeter. The standard enthalpy of formation is subsequently derived using Hess's

Law, incorporating the standard enthalpies of formation of the combustion products (CO₂,

H₂O, N₂, HCl).

2.3 Differential Scanning Calorimetry (DSC) for Heat Capacity

Differential scanning calorimetry is a technique used to measure the heat capacity of a

substance.[10] It works by comparing the heat flow required to increase the temperature of a

sample to that of a reference material.

Experimental Workflow:

Sample Preparation: A small, accurately weighed sample of ethylamine hydrochloride is

hermetically sealed in a sample pan. An empty pan is used as a reference.

Measurement: The sample and reference pans are placed in the DSC instrument and

subjected to a controlled temperature program (e.g., a linear heating rate).

Data Analysis: The DSC instrument measures the difference in heat flow between the

sample and the reference. This differential heat flow is directly proportional to the heat

capacity of the sample.

Signaling Pathways and Logical Relationships
While ethylamine hydrochloride itself is not typically involved in complex biological signaling

pathways in the same manner as signaling molecules, its formation and dissociation are
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governed by fundamental chemical principles. The thermochemical cycles used to determine

its enthalpy of formation provide a logical relationship between different chemical reactions.

Below is a Graphviz diagram illustrating a general thermochemical cycle for the determination

of the standard enthalpy of formation of an amine hydrochloride (RNH₃Cl).
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Caption: Thermochemical cycle for an amine hydrochloride.

This diagram illustrates how the enthalpy of formation of an amine hydrochloride can be

determined by relating it to other known thermochemical quantities such as the enthalpy of
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formation of the gaseous amine and hydrogen chloride, the proton affinity of the amine, and the

lattice energy of the salt.

The following diagram illustrates the general experimental workflow for bomb calorimetry.
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Caption: Workflow for Bomb Calorimetry.
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This flowchart outlines the sequential steps involved in determining the heat of combustion of a

substance using a bomb calorimeter, a key process for obtaining the standard enthalpy of

formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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